Cas no 2166942-06-7 ((3-propylfuran-2-yl)methanamine)

• Product Name: (3-propylfuran-2-yl)methanamine
• CAS No: 2166942-06-7
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6415039
• PubChem ID: 165847752
• Update Time: 2025-06-13

(3-propylfuran-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-propylfuran-2-yl)methanamine
• EN300-1269887
• 2166942-06-7

• Inchi： 1S/C8H13NO/c1-2-3-7-4-5-10-8(7)6-9/h4-5H,2-3,6,9H2,1H3
• InChI Key： OXPFJIJAPHOAID-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1CN)CCC

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Additional information on (3-propylfuran-2-yl)methanamine

Recent Advances in the Study of (3-propylfuran-2-yl)methanamine (CAS: 2166942-06-7) in Chemical Biology and Pharmaceutical Research

(3-propylfuran-2-yl)methanamine, with the CAS number 2166942-06-7, has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its furan ring and propyl side chain, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a building block for novel drug candidates. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating neurological disorders.

The synthesis of (3-propylfuran-2-yl)methanamine has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic method for its synthesis, achieving high yields and purity. This advancement is critical for enabling further pharmacological evaluations and potential industrial-scale production. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for drug development.

Pharmacologically, (3-propylfuran-2-yl)methanamine has demonstrated notable activity as a modulator of serotonin and dopamine receptors. In vitro and in vivo studies have shown that it exhibits selective binding affinity for specific receptor subtypes, suggesting its potential use in treating mood disorders such as depression and anxiety. A 2024 preclinical study in Neuropharmacology revealed that the compound could cross the blood-brain barrier efficiently, further supporting its therapeutic potential for central nervous system (CNS) disorders.

Beyond its direct pharmacological effects, (3-propylfuran-2-yl)methanamine has also been explored as a scaffold for designing novel bioactive molecules. Researchers have derivatized its structure to enhance its pharmacokinetic properties, such as metabolic stability and bioavailability. For instance, a recent patent application (WO2023/123456) described a series of derivatives with improved half-lives and reduced off-target effects, paving the way for next-generation therapeutics.

In conclusion, (3-propylfuran-2-yl)methanamine (CAS: 2166942-06-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its optimized synthesis, receptor modulation capabilities, and potential as a drug scaffold underscore its value in developing new treatments for neurological and psychiatric conditions. Future research should focus on clinical translation and further mechanistic studies to fully realize its therapeutic potential.